Cas no 954118-13-9 ((5-carbamoylthiophen-2-yl)boronic acid)

• Product Name: (5-carbamoylthiophen-2-yl)boronic acid
• CAS No: 954118-13-9
• MF: C₅H₆BNO₃S
• MW: 170.982039928436
• MDL: MFCD18383094
• CID: 2197427
• PubChem ID: 68839210
• Update Time: 2025-10-29

(5-carbamoylthiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Carbamoylthiophen-2-ylboronic acid
• AJTAQIAJOUUDKE-UHFFFAOYSA-N
• 2-aminocarbonylthiophene-5-boronic acid
• Boronicacid,B-[5-(aminocarbonyl)-2-thienyl]-
• (5-carbamoylthiophen-2-yl)boronic acid

• MDL： MFCD18383094
• Inchi： 1S/C5H6BNO3S/c7-5(8)3-1-2-4(11-3)6(9)10/h1-2,9-10H,(H2,7,8)
• InChI Key： AJTAQIAJOUUDKE-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC=C1C(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 112

Additional information on (5-carbamoylthiophen-2-yl)boronic acid

Introduction to (5-carbamoylthiophen-2-yl)boronic Acid (CAS No. 954118-13-9)

(5-carbamoylthiophen-2-yl)boronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 954118-13-9, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of boronic acids, which are widely recognized for their utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. The presence of a carbamoyl group at the 5-position of the thiophene ring introduces unique reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of complex molecules.

The< strong>thiophene core of this compound contributes to its stability and electronic properties, which are highly sought after in the development of advanced materials and pharmaceuticals. Boronic acids, in general, are known for their ability to participate in reversible bonding interactions, a property that has been exploited in various applications, including drug delivery systems and bioconjugation techniques. The specific structure of (5-carbamoylthiophen-2-yl)boronic acid positions it as a key building block for the synthesis of novel therapeutic agents and functional materials.

In recent years, there has been a surge in research focused on the development of boron-containing compounds due to their promising biological activities. For instance, boronate esters and boronic acids have been investigated for their potential as anticancer agents, particularly in the context of targeted therapy. The carbamoyl moiety in (5-carbamoylthiophen-2-yl)boronic acid can be further modified to introduce additional functional groups, enabling the design of molecules with tailored biological properties. This flexibility has made it a popular choice for medicinal chemists seeking to develop innovative drug candidates.

The utility of (5-carbamoylthiophen-2-yl)boronic acid extends beyond pharmaceutical applications. In materials science, boronic acids are employed in the synthesis of organic semiconductors and liquid crystals due to their ability to form stable π-stacking interactions. These properties are particularly relevant in the development of optoelectronic devices, where precise control over molecular arrangement is crucial. Furthermore, the compound's compatibility with transition metal-catalyzed reactions allows for the construction of complex molecular architectures, opening doors to new applications in polymer science and nanotechnology.

One of the most compelling aspects of (5-carbamoylthiophen-2-yl)boronic acid is its role in facilitating cross-coupling reactions. The Suzuki-Miyaura coupling, in particular, has revolutionized the way complex organic molecules are synthesized by allowing the formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids. This reaction is highly tolerant of functional groups and operates under mild conditions, making it an indispensable tool in synthetic chemistry. The introduction of the carbamoyl group into the thiophene ring enhances the reactivity of the boronic acid moiety, enabling more efficient and selective couplings.

Recent advancements in computational chemistry have also highlighted the importance of (5-carbamoylthiophen-2-yl)boronic acid in drug discovery. Molecular modeling studies have demonstrated that boronic acids can interact with biological targets in unique ways, often leading to high-affinity binding. This has spurred interest in developing boron-containing drugs that leverage these interactions for therapeutic benefit. For example, researchers have explored the use of boronic acids as protease inhibitors, which are critical targets in treating diseases such as cancer and inflammation.

The synthesis of (5-carbamoylthiophen-2-yl)boronic acid typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation followed by lithiation or metalation, followed by reaction with a boron source. Advances in synthetic methodologies have enabled more streamlined approaches, reducing both cost and environmental impact. These improvements are essential for scaling up production and making such compounds more accessible for industrial applications.

In conclusion, (5-carbamoylthiophen-2-yl)boronic acid (CAS No. 954118-13-9) is a versatile and highly functional compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop new pharmaceuticals and advanced materials. As research continues to uncover new uses for boron-containing compounds, (5-carbamoylthiophen-2-yl)boronic acid is poised to play a significant role in shaping the future of chemical innovation.